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Compound of Interest

Barium 4-(1,1-
Compound Name:
dimethylethyl)benzoate

Cat. No.: B158534

For Researchers, Scientists, and Drug Development Professionals

Introduction

Barium 4-(1,1-dimethylethyl)benzoate, also known as barium 4-tert-butylbenzoate, is an
organometallic compound. While not a pharmaceutical agent itself, the study of such metal
salts of substituted carboxylic acids is relevant in various fields, including materials science and
as potential reagents or intermediates in chemical synthesis. This guide provides a summary of
its known physical properties, detailed experimental protocols for their determination, and a
workflow for its synthesis and characterization.

Data Presentation

The quantitative physical properties of Barium 4-(1,1-dimethylethyl)benzoate are
summarized in the table below.
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Property Value Units

Molecular Formula C22H26Ba0a4

Molecular Weight 491.77 g/mol

Melting Point 164.5 - 165.5 °C

Boiling Point 283.3 °C at 760 mmHg
Density 1.056 g/cm3
Appearance White powder

CAS Number 10196-68-6

Experimental Protocols

Detailed experimental protocols for the determination of the key physical properties of Barium
4-(1,1-dimethylethyl)benzoate are outlined below. These are generalized procedures based
on standard laboratory techniques for similar organic salts.

Synthesis of Barium 4-(1,1-dimethylethyl)benzoate

This protocol is adapted from the synthesis of other barium carboxylates.
Materials:

e 4-(1,1-dimethylethyl)benzoic acid (4-tert-butylbenzoic acid)

e Sodium hydroxide (NaOH)

e Barium chloride dihydrate (BaClz:2H20)

« Distilled water

« Ethanol

o Magnetic stirrer and stir bar

o Beakers
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e Buchner funnel and filter paper
Procedure:
e Preparation of Sodium 4-(1,1-dimethylethyl)benzoate:

1. Dissolve a specific molar amount of 4-(1,1-dimethylethyl)benzoic acid in ethanol in a
beaker.

2. In a separate beaker, dissolve a stoichiometric equivalent of sodium hydroxide in distilled
water.

3. Slowly add the sodium hydroxide solution to the benzoic acid solution while stirring
continuously with a magnetic stirrer.

4. Continue stirring for 30 minutes at room temperature to ensure complete neutralization
and formation of the sodium salt.

o Precipitation of Barium 4-(1,1-dimethylethyl)benzoate:

1. Prepare a solution of barium chloride dihydrate by dissolving a stoichiometric amount in
distilled water.

2. Slowly add the barium chloride solution to the sodium 4-(1,1-dimethylethyl)benzoate
solution under continuous stirring.

3. Awhite precipitate of Barium 4-(1,1-dimethylethyl)benzoate will form immediately.
4. Continue stirring for an additional hour to ensure complete precipitation.
e Isolation and Purification:
1. Collect the white precipitate by vacuum filtration using a Buchner funnel.
2. Wash the precipitate several times with distilled water to remove any unreacted salts.

3. Finally, wash the precipitate with a small amount of cold ethanol.
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4. Dry the purified Barium 4-(1,1-dimethylethyl)benzoate in a vacuum oven at a
temperature below its melting point.

Melting Point Determination

The melting point is a crucial indicator of purity.
Apparatus:

o Capillary melting point apparatus

e Mortar and pestle

o Capillary tubes (sealed at one end)
Procedure:

e Sample Preparation:

1. Ensure the synthesized Barium 4-(1,1-dimethylethyl)benzoate is completely dry and in a
fine powder form. If necessary, gently grind the sample using a mortar and pestle.[1][2]

2. Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the
sealed end on a hard surface.[1][2][3]

e Measurement:
1. Place the capillary tube into the heating block of the melting point apparatus.

2. Heat the block rapidly to a temperature about 15-20°C below the expected melting point
(approximately 165°C).

3. Then, decrease the heating rate to 1-2°C per minute to allow for accurate observation.[2]

4. Record the temperature at which the first droplet of liquid appears (the beginning of the
melting range).

5. Record the temperature at which the entire sample has completely melted (the end of the
melting range).
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6. A sharp melting range (typically < 2°C) is indicative of a pure compound.[1]

Solubility Determination

This protocol describes a general method for determining the solubility of a barium salt in water.

Materials:

Barium 4-(1,1-dimethylethyl)benzoate

Distilled water

Thermostatically controlled shaker bath

Centrifuge

Analytical balance

Volumetric flasks

Procedure:

« Equilibration:

1. Add an excess amount of Barium 4-(1,1-dimethylethyl)benzoate to a known volume of
distilled water in a sealed container.

2. Place the container in a thermostatically controlled shaker bath set at a specific
temperature (e.g., 25°C).

3. Allow the mixture to equilibrate for an extended period (e.g., 24-48 hours) with continuous
agitation to ensure saturation.

o Sample Separation:

1. After equilibration, remove the container from the shaker bath and allow the undissolved
solid to settle.
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2. To separate the saturated solution from the excess solid, centrifuge a portion of the
mixture.

e Analysis:
1. Carefully withdraw a known volume of the clear supernatant (the saturated solution).
2. Transfer the aliquot to a pre-weighed container.

3. Evaporate the solvent (water) completely under controlled conditions (e.g., in an oven at a
temperature below the decomposition point of the salt).

4. Weigh the container with the dry residue.

5. The mass of the dissolved salt can be determined by subtracting the initial weight of the
container.

6. Calculate the solubility in terms of g/100 mL or other desired units.

Mandatory Visualization

The following diagram illustrates the general workflow for the synthesis and characterization of
Barium 4-(1,1-dimethylethyl)benzoate.
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Caption: Workflow for the synthesis and characterization of Barium 4-(1,1-
dimethylethyl)benzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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